Cas no 84040-20-0 (2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran)

84040-20-0 structure
Product name:2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran
2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran
- DTXCID50460812
- DTXSID70510005
- 84040-20-0
-
- Inchi: InChI=1S/C8H14S/c1-6-4-8(3)9-5-7(6)2/h8H,4-5H2,1-3H3
- InChI Key: HCKCQFNCXGOEIR-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 142.08162162g/mol
- Monoisotopic Mass: 142.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.3Ų
2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran Related Literature
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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